Cas no 1423024-09-2 (methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride)

Methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride is a piperidine derivative with a carboxylate ester and a primary amine functional group, rendered as a stable dihydrochloride salt for enhanced handling and solubility. The compound's structure, featuring a flexible aminobutyl linker, makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting central nervous system (CNS) receptors or enzyme inhibitors. Its hydrochloride form ensures improved stability and compatibility with aqueous reaction conditions. The presence of both basic (amine) and ester functionalities allows for further derivatization, facilitating its use in scaffold diversification for drug discovery and pharmacological research.
methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride structure
1423024-09-2 structure
Product Name:methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride
CAS No:1423024-09-2
MF:C11H23ClN2O2
MW:250.765522241592
CID:5576500
PubChem ID:71756894
Update Time:2025-06-12

methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride
    • Inchi: 1S/C11H22N2O2.ClH/c1-15-11(14)10-4-8-13(9-5-10)7-3-2-6-12;/h10H,2-9,12H2,1H3;1H
    • InChI Key: BHQHSMXNNWWPBB-UHFFFAOYSA-N
    • SMILES: C(C1CCN(CCCCN)CC1)(=O)OC.Cl

methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride Pricemore >>

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Additional information on methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride

Recent Advances in the Study of Methyl 1-(4-Aminobutyl)piperidine-4-carboxylate Dihydrochloride (CAS: 1423024-09-2)

Methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride (CAS: 1423024-09-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's structure features a piperidine ring with an aminobutyl side chain and a carboxylate ester group, making it a versatile intermediate in organic synthesis. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its use in the synthesis of sigma receptor ligands and other bioactive molecules. These studies underscore its role in modulating neurotransmitter systems and its potential as a therapeutic agent for conditions like depression and schizophrenia.

In vitro and in vivo studies have demonstrated that methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride exhibits promising pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability. Researchers have also investigated its derivatives for antimicrobial activity, with some showing efficacy against resistant bacterial strains. These findings position the compound as a valuable candidate for further drug development efforts.

Despite these advances, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, methyl 1-(4-aminobutyl)piperidine-4-carboxylate dihydrochloride represents a promising scaffold for the development of new therapeutics. Its diverse biological activities and favorable pharmacokinetic profile make it a compound of high interest in the chemical biology and pharmaceutical communities. Future research will likely focus on expanding its applications and improving its therapeutic index.

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